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Compound of Interest

1,1,3,3-Tetrachloro-1-
Compound Name:
fluoropropane

Cat. No.: B1333438

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3-Tetrachloro-1-fluoropropane, also known as HCFC-241fa, is a
hydrochlorofluorocarbon with the primary industrial application as a chemical intermediate. Due
to its chemical structure, it serves as a precursor in the synthesis of more complex fluorinated
molecules. It is important to note that as a hydrochlorofluorocarbon (HCFC), this compound is
classified as an ozone-depleting substance, and its use is regulated under international
agreements such as the Montreal Protocol. Therefore, its applications are generally limited to
controlled industrial processes for the production of non-ozone-depleting alternatives.

Physicochemical Data

A summary of the key physical and chemical properties of 1,1,3,3-Tetrachloro-1-
fluoropropane is presented below. This data is essential for handling, process design, and
safety considerations.
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Property Value Reference
Molecular Formula CsHsClaF [1]
Molecular Weight 199.87 g/mol [1]
CAS Number 134190-49-1 [1]

. . ~140.2 °C at standard
Boiling Point _ (2]
atmospheric pressure

Not specified, likely a liquid at
Appearance
room temperature

N Information not widely
Solubility Available

) Forms an azeotrope with
Azeotropic Data ] [2]
hydrogen fluoride (HF)

Industrial Applications

The predominant industrial application of 1,1,3,3-Tetrachloro-1-fluoropropane is as a reactant
in the synthesis of next-generation refrigerants and blowing agents with low or zero ozone
depletion potential.

Intermediate in the Synthesis of Hydrofluoroolefins
(HFOs) and Hydrofluorocarbons (HFCs)

1,1,3,3-Tetrachloro-1-fluoropropane is a key intermediate in the production of commercially
important compounds such as 1-chloro-3,3,3-trifluoropropene (HCFO-1233zd) and 1,1,1,3,3-
pentafluoropropane (HFC-245fa).[2][3] These products are used as refrigerants, blowing
agents for foam insulation, and solvents.

The general synthesis pathway involves the fluorination of 1,1,3,3-Tetrachloro-1-
fluoropropane, where chlorine atoms are substituted with fluorine atoms. This process can be
carried out in either the liquid or vapor phase, often in the presence of a fluorination catalyst.
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Caption: Synthesis pathway of HFOs and HFCs from 1,1,3,3-Tetrachloro-1-fluoropropane.

Potential Use in Solvent Cleaning

Azeotropic or azeotrope-like mixtures of 1,1,3,3-tetrachloro-1-fluoropropane and hydrogen
fluoride have been identified as useful solvent compositions for removing surface oxidation
from metals.[2] However, detailed industrial protocols and performance data for this application
are not widely available in the public domain.

Experimental Protocols

Protocol 1: Synthesis of 1-chloro-3,3,3-trifluoropropene
(HCFO-1233zd) via Fluorination of 1,1,3,3-Tetrachloro-1-
fluoropropane (HCFC-241fa)

This protocol is a generalized procedure based on patent literature for the synthesis of HCFO-
1233zd.[3][4] Specific reaction conditions and catalyst details are often proprietary.

Objective: To synthesize HCFO-1233zd by the vapor-phase fluorination of HCFC-241fa.
Materials:

e 1,1,3,3-Tetrachloro-1-fluoropropane (HCFC-241fa)

e Anhydrous hydrogen fluoride (HF)

» Solid fluorination catalyst (e.g., a chromium-based or other metal halide/oxide catalyst)
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 Inert gas (e.g., Nitrogen) for purging

Equipment:

» Vapor phase reactor (e.g., packed bed reactor)

e Heating system for the reactor

o Feed systems for gaseous reactants

e Condenser and collection system for the product stream

e Scrubber for unreacted HF and HCI byproduct

e Analytical instrumentation (e.g., Gas Chromatography) for product analysis
Procedure:

o Catalyst Activation (if required): The solid catalyst is packed into the reactor. The catalyst
may require pre-treatment, such as calcination or pre-fluorination with a stream of HF at an
elevated temperature, to ensure its activity.

o Reactor Purge: The reactor system is purged with an inert gas to remove air and moisture.

o Reaction Initiation: The reactor is heated to the desired reaction temperature, typically in the
range of 200°C to 450°C.

+ Reactant Feed: A gaseous feed of 1,1,3,3-Tetrachloro-1-fluoropropane and anhydrous
hydrogen fluoride is introduced into the reactor over the catalyst bed. The molar ratio of HF
to the organic feed is a critical parameter and is typically maintained in excess.

e Reaction: The reactants pass through the catalyst bed where the fluorination reaction occurs.
The reaction produces a mixture of the desired product (HCFO-1233zd), byproducts
(including HCI), and unreacted starting materials.

e Product Collection: The product stream exiting the reactor is passed through a condenser to
liquefy the organic components. The condensed liquid is collected in a chilled receiver.
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e Byproduct Removal: The gaseous stream from the condenser, primarily containing HCI and
unreacted HF, is passed through a scrubber (e.g., a water or caustic scrubber) to neutralize
and remove the acidic gases.

e Product Isolation and Purification: The collected liquid product is a mixture of HCFO-1233zd,
unreacted starting materials, and other fluorinated intermediates. The desired product,
HCFO-1233zd, is isolated and purified using techniques such as distillation.

e Analysis: The composition of the product stream and the purified product is determined using
analytical methods like Gas Chromatography (GC).

Safety Precautions:

e This reaction involves highly corrosive and toxic materials (anhydrous HF and HCI). All work
must be conducted in a well-ventilated fume hood or a closed system designed for handling
such chemicals.

o Appropriate personal protective equipment (PPE), including acid-resistant gloves, safety
goggles, a face shield, and a lab coat, must be worn.

e A calcium gluconate gel should be readily available as a first aid measure for HF exposure.

e The reaction is conducted at high temperatures and pressures, requiring appropriate safety
measures for the equipment used.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the general workflow for the synthesis of fluorinated
compounds from 1,1,3,3-Tetrachloro-1-fluoropropane.
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Caption: General workflow for the synthesis and analysis of fluorinated products.

Disclaimer
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The information provided in these application notes is for research and development purposes
only. The handling and use of 1,1,3,3-Tetrachloro-1-fluoropropane should only be carried out
by qualified individuals in a controlled laboratory or industrial setting. Users should consult the
relevant Safety Data Sheet (SDS) and adhere to all applicable safety regulations and
environmental guidelines. The experimental protocol described is a general representation and
may require optimization for specific equipment and desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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